Cas no 2408957-87-7 (Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate)

• Product Name: Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate
• CAS No: 2408957-87-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6355657
• PubChem ID: 146082079
• Update Time: 2025-10-30

Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2408957-87-7
• Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate
• tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-4-yl}carbamate
• EN300-7492710

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-8-14-7-9-5-4-6-10(9)11/h9-11,14H,4-8H2,1-3H3,(H,15,16)
• InChI Key： DLIVFKGFNUBWLG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CNCC2CCCC21)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Additional information on Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate

Introduction to Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate (CAS No. 2408957-87-7)

Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2408957-87-7, is a derivative of cyclopenta[c]pyridine, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of a carbamate functional group and a tert-butyl moiety further enhances its chemical properties, making it a valuable candidate for various research applications.

The molecular structure of Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate is characterized by its complex ring system and multiple substituents. This complexity contributes to its unique chemical behavior and biological interactions. The cyclopenta[c]pyridine core is known to exhibit pharmacological properties that make it suitable for the development of new therapeutic agents. Specifically, this scaffold has shown promise in the inhibition of certain enzymes and receptors that are implicated in various diseases.

In recent years, there has been a growing interest in the development of novel compounds based on cyclopenta[c]pyridine derivatives due to their potential therapeutic benefits. Research has demonstrated that these compounds can interact with biological targets in ways that may lead to the development of new treatments for conditions such as cancer, inflammation, and neurological disorders. The carbamate group in Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate is particularly noteworthy as it can serve as a site for further functionalization and modification.

One of the key advantages of this compound is its stability under various chemical conditions. The tert-butyl group provides additional stability to the molecule by preventing unwanted side reactions. This stability is crucial for both laboratory research and potential clinical applications. Furthermore, the compound's solubility profile makes it amenable to various formulation strategies, which could enhance its bioavailability and therapeutic efficacy.

Recent studies have explored the pharmacokinetic properties of Tert-butyl N-(2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[c]pyridin-4-yl)carbamate. These studies have shown that the compound exhibits favorable absorption and distribution characteristics when administered orally or intravenously. Additionally， researchers have noted that the compound has a relatively short half-life， which could be advantageous for certain therapeutic applications where precise dosing is required.

The synthesis of Tert-butyl N-(2，3，4，4a，5，6，7，7a-octahydro-lH-cyclopenta[c]pyridin-4-yI)carbamate involves multiple steps， each requiring careful optimization to ensure high yield and purity。 The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials。 One particularly interesting aspect of its synthesis is the introduction of the carbamate group， which can be achieved through various methods such as carbodiimide coupling or urethane formation。

In conclusion， Tert-butyl N-(2，3，4，4a，5，6，7，7a-octahydro-lH-cyclopenta[c]pyridin-4-yI)carbamate (CAS No. 2408957-87-7) is a promising compound with significant potential in pharmaceutical research。 Its unique structure and favorable chemical properties make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound， it is likely that we will see more studies exploring its biological activities and pharmacological effects.